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Abstract
Tyclopyrazoflor (Molecular Formula: C16H18ClF3N4OS) is a novel pyridinyl-pyrazole

insecticide demonstrating significant efficacy against a range of sap-sucking insect pests.

Developed by Corteva Agriscience, this compound represents a new chemical class of

insecticides. This technical guide provides a comprehensive overview of Tyclopyrazoflor,
including its chemical and physical properties, a detailed synthesis protocol, and an exploration

of its mode of action. All quantitative data are summarized for clarity, and experimental

workflows are visually represented to facilitate understanding.

Introduction
Tyclopyrazoflor is a synthetic insecticide belonging to the pyrazole class of compounds.[1] It is

characterized as a member of the pyrazoles, specifically a 1H-pyrazole substituted at positions

1, 3, and 4 by a pyridin-3-yl group, a chloro group, and an ethyl{3-[(3,3,3-

trifluoropropyl)sulfanyl]propanoyl}nitrilo group, respectively.[1] This unique structure contributes

to its potent insecticidal activity, particularly against pests such as aphids and whiteflies.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Tyclopyrazoflor is presented in

Table 1. This data is essential for researchers working with this compound in various
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experimental settings.

Property Value Reference

Molecular Formula C16H18ClF3N4OS [1]

Molecular Weight 406.9 g/mol [1]

CAS Number 1477919-27-9

IUPAC Name

N-(3-chloro-1-pyridin-3-

ylpyrazol-4-yl)-N-ethyl-3-(3,3,3-

trifluoropropylsulfanyl)propana

mide

Canonical SMILES

CCN(C1=CN(N=C1Cl)C2=CN

=CC=C2)C(=O)CCSCCC(F)

(F)F

InChIKey
DBHVHTPMRCXCIY-

UHFFFAOYSA-N

Synthesis of Tyclopyrazoflor
The synthesis of Tyclopyrazoflor is a multi-step process that involves the formation of the core

pyrazole structure followed by several functionalization steps. A general synthetic scheme is

outlined below, with a more detailed experimental protocol provided in the subsequent section.

The process begins with a [3+2] cyclization reaction, followed by chlorination, oxidation,

nitration, reduction, acylation, and finally alkylation.

General Synthetic Workflow
The overall workflow for the synthesis of Tyclopyrazoflor can be visualized as a series of

sequential chemical transformations.
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Tyclopyrazoflor Synthesis Workflow
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Caption: A high-level overview of the synthetic route to Tyclopyrazoflor.

Detailed Experimental Protocol
While specific, detailed experimental parameters from a primary research publication are not

publicly available, a general procedure based on established chemical transformations is

described below. This protocol is intended for informational purposes and should be adapted

and optimized by qualified researchers.

Step 1: [3+2] Cyclization

Reactants: 3-hydrazinopyridine hydrochloride and methyl acrylate.

Procedure: These reactants undergo a [3+2] cyclization reaction to form a pyrazolidinone

intermediate.

Step 2: Chlorination

Reactant: Pyrazolidinone intermediate.

Procedure: The pyrazolidinone is chlorinated to yield a pyrazoline intermediate.

Step 3: Oxidation

Reactant: Pyrazoline intermediate.

Procedure: The pyrazoline is oxidized to form the disubstituted pyrazole derivative.
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Step 4: Regioselective Nitration

Reactant: Disubstituted pyrazole derivative.

Procedure: A regioselective nitration is performed to introduce a nitro group, yielding a

nitropyrazole intermediate.

Step 5: Reduction

Reactant: Nitropyrazole intermediate.

Procedure: The nitro group is reduced to an amino group to form the corresponding

aminopyrazole derivative.

Step 6: Acylation

Reactants: Aminopyrazole derivative and 3-((3,3,3-trifluoropropyl)thio)propanoyl chloride.

Procedure: The aminopyrazole is acylated to afford a secondary amide intermediate.

Step 7: Alkylation

Reactant: Secondary amide intermediate.

Procedure: The final step is the alkylation of the secondary amide to produce

Tyclopyrazoflor.

Mode of Action
The precise mode of action of Tyclopyrazoflor is still under investigation, but it is understood

to be a novel mechanism that disrupts the function of the insect's nervous system. Evidence

suggests that Tyclopyrazoflor acts as a chordotonal organ modulator. Chordotonal organs are

sensory organs in insects responsible for hearing, proprioception, and gravity sensing.

One proposed mechanism is the interaction with Transient Receptor Potential Vanilloid (TRPV)

channels within these chordotonal organs. By binding to and modulating these channels,

Tyclopyrazoflor may disrupt the normal sensory input, leading to a loss of coordination and

cessation of feeding.
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Another suggested, though less substantiated, mode of action involves the blockade of calcium

ion transport through the nicotinic acetylcholine receptor and the inhibition of mitochondrial

cytochrome c1-c3.

Proposed Signaling Pathway
The following diagram illustrates the hypothesized signaling pathway for Tyclopyrazoflor's
action on insect chordotonal organs.
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Proposed Mode of Action of Tyclopyrazoflor
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Caption: Hypothesized signaling cascade of Tyclopyrazoflor in insects.
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Insecticidal Activity
Tyclopyrazoflor has demonstrated excellent insecticidal activity against a variety of sap-

sucking insects. While specific LC50 or LD50 values from peer-reviewed literature are not

widely available, reports indicate its effectiveness against challenging pests.

Pest Species Efficacy Reference

Green Peach Aphid (Myzus

persicae)
Effective Control

Sweet Potato Whitefly

(Bemisia tabaci)
Effective Control of Crawlers

Conclusion
Tyclopyrazoflor is a promising new insecticide with a novel mode of action. Its unique

chemical structure and efficacy against important agricultural pests make it a valuable tool for

insecticide resistance management programs. Further research into its precise molecular

targets and the development of detailed quantitative structure-activity relationships will be

crucial for optimizing its application and for the discovery of next-generation insecticides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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